3-(Chloromethyl)-6-methoxyquinolin-2(1H)-one
Overview
Description
3-(Chloromethyl)-6-methoxyquinolin-2(1H)-one is a chemical compound that belongs to the quinoline family. It is a synthetic compound that has been widely used in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of 3-(Chloromethyl)-6-methoxyquinolin-2(1H)-one is not well understood. However, it is believed that the compound interacts with proteins and other biological molecules to produce its effects. The chloromethyl group in the compound may be responsible for its reactivity with biological molecules.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects and to inhibit the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(Chloromethyl)-6-methoxyquinolin-2(1H)-one in lab experiments is its high purity and yield. Additionally, the compound is relatively stable and can be stored for extended periods. However, one limitation of using the compound is that its mechanism of action is not well understood, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving 3-(Chloromethyl)-6-methoxyquinolin-2(1H)-one. One direction is to study the compound's interactions with specific proteins and other biological molecules to gain a better understanding of its mechanism of action. Another direction is to explore the compound's potential as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, the compound could be used as a starting material for the synthesis of other compounds with unique properties.
Scientific Research Applications
3-(Chloromethyl)-6-methoxyquinolin-2(1H)-one has been used in scientific research for various purposes. It has been used as a fluorescent probe to detect the presence of metal ions in biological systems. It has also been used as a ligand to study the binding properties of proteins. Additionally, it has been used as a precursor for the synthesis of other compounds.
properties
IUPAC Name |
3-(chloromethyl)-6-methoxy-1H-quinolin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO2/c1-15-9-2-3-10-7(5-9)4-8(6-12)11(14)13-10/h2-5H,6H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLZLCZURKBOLMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC(=O)C(=C2)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60597284 | |
Record name | 3-(Chloromethyl)-6-methoxyquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60597284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90097-81-7 | |
Record name | 3-(Chloromethyl)-6-methoxyquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60597284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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